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Compound of Interest

Compound Name:
1-Bromo-4-(propane-2-

sulfonyl)benzene

Cat. No.: B1286707 Get Quote

For immediate release: This document provides crucial safety and logistical information for the

proper disposal of 1-Bromo-4-(propane-2-sulfonyl)benzene (CAS No. 70399-02-9), designed

for researchers, scientists, and professionals in drug development. Adherence to these

procedures is vital for ensuring laboratory safety and environmental compliance.

Core Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for 1-Bromo-4-(propane-2-sulfonyl)benzene. Personnel must be equipped with

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. All handling of this compound and its associated waste must occur

within a certified chemical fume hood to mitigate the risk of inhalation.

Quantitative Data Summary
The following table summarizes the available quantitative data for 1-Bromo-4-(propane-2-
sulfonyl)benzene. These properties are essential for understanding the chemical's

characteristics and ensuring safe handling.
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Property Value Source

Molecular Formula C9H11BrO2S PubChem[1]

Molecular Weight 263.15 g/mol PubChem[1]

Exact Mass 261.96631 Da PubChem[1]

XLogP3 2.8 Echemi[2]

Polar Surface Area (PSA) 42.5 Å² Echemi[2]

Hydrogen Bond Acceptor

Count
2 Echemi[2]

Rotatable Bond Count 2 Echemi[2]

Note: The properties listed above are primarily computed values.

Experimental Protocol: Waste Disposal Procedure
The proper disposal of 1-Bromo-4-(propane-2-sulfonyl)benzene is a critical step in laboratory

safety. The following protocol outlines the necessary steps for its collection and disposal as

hazardous waste.

1. Waste Segregation and Collection:

Designated Waste Container: All waste containing 1-Bromo-4-(propane-2-
sulfonyl)benzene must be collected in a designated, clearly labeled, and chemically

compatible container.

Labeling: The container must be prominently labeled with "Hazardous Waste," the full

chemical name "1-Bromo-4-(propane-2-sulfonyl)benzene," and the associated hazard

symbols (e.g., irritant, harmful).

Avoid Mixing: This waste stream must not be mixed with non-halogenated organic solvents,

acids, bases, or other incompatible waste categories to prevent chemical reactions and

ensure proper disposal pathways.

2. Spill Management:
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In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent.

Carefully collect the absorbed material using non-sparking tools and place it into the

designated hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by a thorough wash with soap

and water.

3. Container Management and Storage:

Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated, well-ventilated, and cool satellite accumulation area,

away from heat and sources of ignition.

Secondary containment should be used to prevent the spread of material in case of a leak.

4. Final Disposal:

Once the waste container is nearing its capacity (do not overfill), arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Ensure all institutional and regulatory paperwork is completed accurately.

The ultimate disposal method will likely involve incineration at a licensed facility equipped to

handle halogenated organic compounds.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-4-
(propane-2-sulfonyl)benzene.
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1-Bromo-4-(propane-2-sulfonyl)benzene
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Preparation
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Step 3:
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Step 4:
Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-4-(propane-2-sulfonyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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